6,8-Dihydro-5H-thiopyrano[3,4-d]pyrimidine-2-thiol; 95%

• IUPAC Name: 1,5,6,8-tetrahydrothiopyrano[3,4-d]pyrimidine-2-thione
• InChI: InChI=1S/C7H8N2S2/c10-7-8-3-5-1-2-11-4-6(5)9-7/h3H,1-2,4H2,(H,8,9,10)
• InChI Key: RQUKWNIGMRKIIR-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC2=C1C=NC(=S)N2
• Molecular Formula: C7H8N2S2
• Molecular Weight: 184.3 g/mol

Description

6,8-Dihydro-5H-thiopyrano[3,4-d]pyrimidine-2-thiol (also known as thiopyrano[3,4-d]pyrimidine-2-thiol, or TPTP) is a novel sulfur-containing compound with a variety of potential applications in the scientific and medical fields. It has a molecular formula of C4H4S2N2 and a molecular weight of 136.12 g/mol. The compound has been found to have a variety of biochemical and physiological effects, as well as a range of potential applications in the lab. In

Scientific Research Applications

TPTP has a variety of potential applications in the scientific and medical fields. It has been studied for its potential use as an anti-cancer agent, as well as for its potential to inhibit the growth of certain bacteria and fungi. It has also been studied for its potential to act as an antioxidant, reduce inflammation, and act as an anti-inflammatory agent. Additionally, TPTP has been studied for its potential to act as an anticoagulant and to reduce the risk of thrombosis.

Mechanism of Action

The exact mechanism of action of TPTP is not yet fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes which are involved in the metabolism of certain compounds. Additionally, TPTP has been found to bind to certain proteins which are involved in the regulation of certain cellular processes.
Biochemical and Physiological Effects
TPTP has been found to have a variety of biochemical and physiological effects. It has been found to have an anti-cancer effect, as well as an anti-inflammatory effect. Additionally, it has been found to reduce the risk of thrombosis and to act as an antioxidant. It has also been found to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

The advantages of using TPTP for lab experiments include the fact that it is relatively simple to synthesize and can be done in a few hours. Additionally, it has a variety of potential applications in the scientific and medical fields. The main limitation is that the exact mechanism of action is not fully understood.

Future Directions

Potential future directions for TPTP include further exploration of its potential to act as an anti-cancer agent, its potential to inhibit the growth of certain bacteria and fungi, and its potential to act as an antioxidant. Additionally, further research could be done on its potential to act as an anticoagulant and reduce the risk of thrombosis. Additionally, further research could be done on its potential to act as an anti-inflammatory agent. Finally, further research could be done on the exact mechanism of action of TPTP.

Synthesis Methods

TPTP can be synthesized by the reaction of thiopyran-2-thiol and a base such as potassium hydroxide or sodium hydroxide. The reaction is carried out at room temperature in an aqueous solution and yields a 95% pure product. The reaction is relatively simple and can be completed in a few hours.